Ethyl 5-(cyclopentanecarboxamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-(cyclopentanecarbonylamino)-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C22H20F3N3O4S/c1-2-32-21(31)17-15-11-33-19(26-18(29)12-5-3-4-6-12)16(15)20(30)28(27-17)14-9-7-13(8-10-14)22(23,24)25/h7-12H,2-6H2,1H3,(H,26,29)
• InChI Key: QOJXKHXTTPFXQV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3CCCC3)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C22H20F3N3O4S
• Molecular Weight: 479.5 g/mol

Description

Ethyl 5-(cyclopentanecarboxamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C22H20F3N3O4S and its molecular weight is 479.47. The purity is usually 95%.
BenchChem offers high-quality Ethyl 5-(cyclopentanecarboxamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 5-(cyclopentanecarboxamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis of Novel Derivatives :

  • Abdelrazek, El‐Din, and Mekky (2001) described the synthesis of novel pyridine and pyridazine derivatives, demonstrating the versatile reactivity of related compounds in producing a variety of chemically interesting structures (Abdelrazek, El‐Din, & Mekky, 2001).

• Enzymatic Activity Enhancement :

  • Abd and Awas (2008) prepared derivatives that showed potent effects in increasing the reactivity of cellobiase, highlighting the potential enzymatic applications of these compounds (Abd & Awas, 2008).

• Antimicrobial Evaluation :

  • Farag, Kheder, and Mabkhot (2008) reported the antimicrobial evaluation of new pyrimidine derivatives, indicating the biological activity and potential therapeutic applications of these compounds (Farag, Kheder, & Mabkhot, 2008).

• Synthesis of Anti-Tumor Agents :

  • Nassar, Atta-Allah, and Elgazwy (2015) outlined an efficient method to obtain derivatives with significant effects in mouse tumor model cancer cell lines, underscoring their potential as anti-tumor agents (Nassar, Atta-Allah, & Elgazwy, 2015).

• Antibacterial Applications :

  • Azab, Youssef, and El-Bordany (2013) focused on the synthesis of new heterocyclic compounds with sulfonamido moieties, revealing their suitability as antibacterial agents (Azab, Youssef, & El-Bordany, 2013).

• Herbicidal Activities :

  • Xu et al. (2008) synthesized novel pyridazine derivatives that exhibited herbicidal activities, suggesting their potential use in agriculture (Xu et al., 2008).

• Anti-Influenza Virus Activity :

  • Hebishy, Salama, and Elgemeie (2020) demonstrated the synthesis of novel compounds that showed remarkable activity against the avian influenza virus, indicating their potential in antiviral therapies (Hebishy, Salama, & Elgemeie, 2020).

• Potential Antiasthma Agents :

  • Medwid et al. (1990) prepared compounds that were active as mediator release inhibitors, suggesting their application in antiasthma therapies (Medwid et al., 1990).